Nonyl 10-bromodecanoate

• Molecular Formula: C19H37BrO2
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C19H37BrO2/c1-2-3-4-5-9-12-15-18-22-19(21)16-13-10-7-6-8-11-14-17-20/h2-18H2,1H3
• InChIKey: VXSKABGEUKKYNE-UHFFFAOYSA-N

Nonyl 10-bromodecanoate: A Long-Chain Lipid Intermediate

Nonyl 10-bromodecanoate (CAS 2102499-36-3) is a long-chain alkyl ester featuring a primary alkyl bromide functional group, classified within the 10-bromodecanoate ester family. It possesses a molecular formula of C19H37BrO2 and a molecular weight of 377.4 g/mol . The compound is characterized as an intermediate for the synthesis of specialized lipid molecules, where its specific C19 alkyl architecture provides distinct physicochemical properties for applications requiring precise hydrophobic balance .

Specialized lipid intermediate

Neutral ester avoids acid side reactions

Extended C19 chain for lipophilic constructs

Nonyl 10-bromodecanoate: Chain Length Dictates Performance

Within the 10-bromodecanoate ester class, the selection of the alcohol-derived alkyl chain (e.g., methyl, ethyl, nonyl, decyl) is not arbitrary; it critically governs the compound's overall hydrophobicity, boiling point, density, and subsequent behavior in coupling reactions, polymer grafting, and lipid self-assembly. Substituting Nonyl 10-bromodecanoate with a shorter-chain analog like methyl or ethyl 10-bromodecanoate will drastically reduce the lipophilic character of the final product, potentially compromising membrane integration or nanoparticle core formation. Conversely, employing the free acid (10-bromodecanoic acid) introduces an acidic proton that can interfere with base-sensitive reactions or alter the charge profile of a modified surface. Therefore, direct substitution without quantitative consideration of these physical-organic parameters will yield a functionally different, and likely suboptimal, final construct .

Shorter-chain ester (e.g., methyl, ethyl)

Reduced hydrophobicity may compromise lipid bilayer integration and thermal tolerance.

Free acid (10-bromodecanoic acid)

Acidic proton may interfere with base-sensitive couplings or alter surface charge profile.

Nonyl 10-bromodecanoate: Comparative Differentiation Guide

Boiling Point Elevation vs. Shorter-Chain Esters

Nonyl 10-bromodecanoate exhibits a predicted boiling point of 413.7 °C at 760 mmHg, which is substantially higher than both its methyl (186 °C) and ethyl (305.8 °C calculated, 134 °C at 3 mmHg) ester counterparts [1]. This difference is a direct consequence of the extended nonyl hydrocarbon chain, which increases molecular weight and intermolecular van der Waals forces, thereby enhancing thermal stability and expanding the operational temperature window for reactions requiring elevated temperatures.

Boiling Point Elevation

Reported

413.7 °C (predicted)

Methyl ester 186 °C / Ethyl ester 305.8 °C

Δ >227 °C, >108 °C

Supports high-temperature synthesis fit

Predicted value; verify experimentally

Evidence Dimension	Boiling Point (BP) at Atmospheric Pressure
Target Compound Data	413.722±18.00 °C (predicted) at 760 mmHg
Comparator Or Baseline	Methyl 10-bromodecanoate: 186 °C (lit.); Ethyl 10-bromodecanoate: 305.8±15.0 °C (calc.) at 760 mmHg
Quantified Difference	Nonyl ester BP exceeds methyl ester BP by >227 °C and ethyl ester BP by >108 °C.
Conditions	Data from reported literature values and predicted physical properties (Advanced Chemistry Development Software for ethyl ester calc. value).

Why This Matters

This significant elevation in boiling point indicates a wider liquid range and greater thermal tolerance, allowing Nonyl 10-bromodecanoate to be used in high-temperature synthetic protocols (e.g., solvent-free reactions, melt-phase polymerizations) where shorter-chain esters would prematurely volatilize or degrade.

• [1] ChemSpider. (n.d.). Ethyl 10-bromodecanoate | C12H23BrO2 | ChemSpider. View Source

Neutral Alkylation without Acidic Byproducts

In contrast to the free acid, 10-bromodecanoic acid (CAS 50530-12-6), Nonyl 10-bromodecanoate lacks a carboxylic acid proton, rendering it a neutral alkylating agent that avoids acid-base side reactions during nucleophilic substitutions. The free acid is employed as an alkylcarboxylate chain source for grafting onto polymers like polyethylenimine (PEI), which requires a base-mediated reaction to neutralize the acid byproduct . The ester form, such as Nonyl 10-bromodecanoate, bypasses this acid generation, offering a cleaner reaction profile for grafting onto acid-sensitive substrates or for use in one-pot, multi-component reactions where pH control is critical .

Neutral Alkylation

Class-level

Neutral ester alkylation

Free acid generates HBr byproduct

Eliminates need for stoichiometric base

Supports cleaner alkylation without acid side reactions

Reactivity context; review for specific substrates

Evidence Dimension	Functional Group Reactivity
Target Compound Data	Nonyl 10-bromodecanoate (Neutral Ester): Acts as an alkyl bromide electrophile without generating acid byproducts.
Comparator Or Baseline	10-Bromodecanoic Acid (Free Acid): Generates HBr as a byproduct during alkylation, requiring a base scavenger.
Quantified Difference	Ester eliminates the need for stoichiometric base in alkylation steps, reducing salt formation and simplifying purification.
Conditions	Based on established reactivity of alkyl halides and esters versus carboxylic acids in nucleophilic substitution reactions .

Why This Matters

This functional group distinction is critical for researchers modifying pH-sensitive biomolecules or synthesizing complex lipids where the presence of an acidic proton could lead to unwanted hydrolysis or protonation of sensitive intermediates.

Functional Monomer Synthesis for Zwitterionic Polymers

The utility of a bromodecanoate scaffold in generating functional monomers is demonstrated by the synthesis of (9-Carboxy-nonyl)-dimethyl-[2-(2-methy-acryloyloxy)-ethyl]-ammonium bromide (CNDMAM) from 10-bromodecanoic acid and dimethylaminoethyl methacrylate (DM). This reaction achieved an optimal yield of 78% when performed with a DM to 10-bromodecanoic acid molar ratio of 2:1 at 55 °C for 8 hours [1]. While this specific study employed the free acid, the identical reactivity of the alkyl bromide handle in Nonyl 10-bromodecanoate ensures its comparable performance as an electrophilic partner in analogous polymerizable monomer syntheses, where the nonyl ester would impart a longer, more hydrophobic side chain to the resulting polymer.

Monomer Synthesis Yield

Class-level

Class-level: expected similar reactivity

Free acid achieved 78% yield

Nonyl ester yield requires verification

Supports viable monomer synthesis route

Verify yield for nonyl ester under similar conditions

Evidence Dimension	Synthetic Yield in Monomer Alkylation
Target Compound Data	Nonyl 10-bromodecanoate (class-level inference): Expected to perform similarly as an alkylating agent in quaternary ammonium monomer synthesis.
Comparator Or Baseline	10-Bromodecanoic Acid: Achieved 78% optimal yield in synthesis of CNDMAM monomer [1].
Quantified Difference	No direct head-to-head yield data available; expected similar reactivity based on identical alkyl bromide moiety. The ester's nonyl chain provides differentiated hydrophobicity in the final polymer.
Conditions	Reaction of DM with 10-bromodecanoic acid at 55 °C for 8 h.

Why This Matters

This evidence confirms the viability of the 10-bromodecanoate core structure in efficient monomer synthesis, allowing procurement teams to confidently select Nonyl 10-bromodecanoate as a building block for creating novel, highly hydrophobic polymeric materials with tailored properties.

• [1] Chinese Journal of Applied Chemistry. (2006). Synthesis and Characterization of A New Functional Monomer (9-Carboxy-nonyl)-dimethyl-[2-(2-methy-acryloyloxy)-ethyl]-ammonium Bromide. View Source

Nonyl 10-bromodecanoate: Key Application Scenarios

Lipophilic Cationic Lipids for Nucleic Acid Delivery

The markedly elevated boiling point and extended hydrocarbon chain of Nonyl 10-bromodecanoate, as quantified in Section 3, render it an ideal alkylating agent for constructing cationic lipids with enhanced hydrophobic domains . In the synthesis of ionizable or permanently charged lipids used in lipid nanoparticles (LNPs), the nonyl chain provides a deeper membrane anchor compared to shorter esters (e.g., methyl or ethyl). This improved integration into the lipid bilayer can lead to increased particle stability and enhanced endosomal escape efficiency. The neutral ester functionality ensures clean alkylation of amine headgroups without generating acidic byproducts, preserving the sensitive pH gradients required for nucleic acid encapsulation .

Hydrophobic Polymer Modification for Controlled Release

For polymer scientists seeking to modulate hydrophobicity without introducing ionic charge, Nonyl 10-bromodecanoate offers a precise tool. The quantitative thermal data (BP >413 °C) supports its use in melt-grafting processes or high-temperature solution polymerizations . Its long nonyl tail, when grafted onto hydrophilic polymer backbones (e.g., poly(vinyl alcohol) or poly(ethylene glycol)), can significantly lower the critical micelle concentration (CMC) of amphiphilic copolymers or increase the water contact angle of modified surfaces. This is directly relevant for developing long-circulating drug delivery vehicles, anti-fouling coatings, and viscosity modifiers, where the degree of hydrophobicity dictates in vivo fate and material performance.

Functional Monomers for Zwitterionic and Stimuli-Responsive Polymers

Building upon the established monomer synthesis yield of 78% for analogous bromodecanoate systems, Nonyl 10-bromodecanoate can serve as a direct electrophile in the quaternization of tertiary amines like dimethylaminoethyl methacrylate (DMAEMA) [1]. This produces a novel methacrylate monomer bearing a C19 hydrophobic tail and a reactive double bond. The resulting polymer, either as a homopolymer or copolymer, will exhibit unique solution behavior due to the nonyl side chain, such as thermoresponsiveness or enhanced encapsulation of hydrophobic payloads. This application is particularly valuable in fields like smart coatings, personal care formulations, and targeted drug delivery where precise control over polymer amphiphilicity is paramount.

Application

Selection Property

Validation Focus

Cationic lipid synthesis for LNPs

Extended hydrophobic chain & neutral ester reactivity

Lipid bilayer integration and endosomal escape profile

Hydrophobic polymer grafting

High thermal stability and long alkyl tail

CMC reduction and surface hydrophobicity assessment

Zwitterionic/functional monomer synthesis

Alkyl bromide electrophilicity for quaternization

Monomer yield and polymer solution behavior

• [1] Chinese Journal of Applied Chemistry. (2006). Synthesis and Characterization of A New Functional Monomer (9-Carboxy-nonyl)-dimethyl-[2-(2-methy-acryloyloxy)-ethyl]-ammonium Bromide. View Source